Cas no 2228318-27-0 (1-2-(5-nitrothiophen-2-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(5-nitrothiophen-2-yl)ethylcyclopropan-1-ol
• CAS No: 2228318-27-0
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 5979090
• PubChem ID: 165588189
• Update Time: 2025-10-30

1-2-(5-nitrothiophen-2-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-nitrothiophen-2-yl)ethylcyclopropan-1-ol
• 1-[2-(5-nitrothiophen-2-yl)ethyl]cyclopropan-1-ol
• EN300-1813366
• 2228318-27-0

• Inchi： 1S/C9H11NO3S/c11-9(5-6-9)4-3-7-1-2-8(14-7)10(12)13/h1-2,11H,3-6H2
• InChI Key： JEBUOEQSRGSLLC-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCC1(CC1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 213.04596439g/mol
• Monoisotopic Mass: 213.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.3Ų

Additional information on 1-2-(5-nitrothiophen-2-yl)ethylcyclopropan-1-ol

1-(2-(5-Nitrothiophen-2-yl)ethyl)cyclopropan-1-ol: A Comprehensive Overview

1-(2-(5-Nitrothiophen-2-yl)ethyl)cyclopropan-1-ol, also known by its CAS number 2228318-27-0, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its cyclopropane ring, which is a three-membered carbon ring, and its thiophene moiety, which adds electronic and structural complexity to the molecule. The presence of a nitro group further enhances its reactivity and potential applications in advanced chemical systems.

The molecular structure of this compound is particularly interesting due to the combination of a cyclopropane ring and a thiophene derivative. The cyclopropane ring introduces strain into the molecule, which can be exploited in various chemical reactions to achieve desired transformations. The thiophene group, on the other hand, is known for its aromaticity and ability to participate in conjugation, making it a valuable component in the design of functional materials. Recent studies have highlighted the potential of such compounds in the development of novel pharmaceuticals, where their unique electronic properties can be leveraged to create bioactive molecules with specific therapeutic effects.

The synthesis of 1-(2-(5-nitrothiophen-2-yl)ethyl)cyclopropan-1-ol involves a series of carefully designed reactions that ensure the precise placement of functional groups. Researchers have employed various strategies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct this compound. One notable approach involves the use of transition metal catalysts to facilitate the formation of key bonds within the molecule. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if required.

In terms of applications, this compound has shown promise in several areas. In the field of materials science, its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconductors or conductive polymers. Additionally, its ability to form stable complexes with metal ions has led to investigations into its potential use as a ligand in catalysis or as a component in coordination polymers. Recent research has also explored its role as a precursor for more complex molecules, where its structural features can be further modified to achieve desired functionalities.

The biological activity of 1-(2-(5-nitrothiophen-2-yl)ethyl)cyclopropan-1-ol is another area that has attracted significant attention. Studies have demonstrated that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound in drug discovery efforts. Furthermore, its ability to modulate cellular signaling pathways has been explored in preclinical models, with encouraging results indicating its potential therapeutic value.

In conclusion, 1-(2-(5-nitrothiophen-2-yl)ethyl)cyclopropan-1-ol, or CAS No. 2228318-27-0, represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. With ongoing research continuing to uncover new insights into its properties and potential uses, this compound stands at the forefront of modern chemical innovation.